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Compound of Interest

Compound Name: Capillarin

Cat. No.: B1229145 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. When working with a substance referred to as "Capillarin," it is

crucial to first clarify its precise identity, as the name may refer to different compounds with

distinct safety requirements. This guide provides essential safety and logistical information for

handling the chemical compounds most likely to be identified as "Capillarin" in a research

context: Capillarin (CAS 3570-28-3), a member of the isocoumarin family, and a distinct

compound, Capillarisin (CAS 56365-38-9).

Identifying Your Compound
The term "Capillarin" can be ambiguous. In a commercial context, "Kapilarine" is a cosmetic

ingredient, a mixture of natural extracts with its own safety data sheet (SDS) focused on dermal

applications[1]. However, in a laboratory setting, "Capillarin" most likely refers to one of two

specific chemical compounds:

Capillarin (CAS 3570-28-3): A member of the isocoumarin chemical class with the

systematic name 3-(2-Butynyl)-1H-2-benzopyran-1-one.[2][3]

Capillarisin (CAS 56365-38-9): A different chemical entity.[4][5]

It is imperative to verify the CAS number of the compound you are using to ensure you are

consulting the correct safety information. Always refer to the manufacturer-specific Safety Data

Sheet (SDS) for the most accurate and comprehensive guidance.
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Personal Protective Equipment (PPE) for Handling
Capillarin (Isocoumarin) and Capillarisin
While a specific, detailed Safety Data Sheet (SDS) for Capillarin (CAS 3570-28-3) is not

readily available in public databases, general safety precautions for the isocoumarin and

structurally related coumarin classes of compounds provide a strong basis for safe handling.

Similarly, for Capillarisin (CAS 56365-38-9), publicly available, detailed handling information is

sparse, necessitating reliance on general chemical safety principles and information from the

supplier's SDS. The following table summarizes the recommended PPE based on general

guidelines for these types of chemical compounds.

Protection Type Recommended Equipment Specifications and Use

Eye and Face Protection Safety Goggles or Face Shield

Must meet OSHA 29 CFR

1910.133 or European

Standard EN166

specifications. To be worn at all

times when handling the

compound.[1]

Skin Protection Chemical-Impermeable Gloves

Nitrile or other suitable

resistant gloves should be

worn. Change gloves

immediately if contaminated.[1]

Lab Coat

A full-sleeved lab coat is

required to prevent skin

contact.[1]

Respiratory Protection
NIOSH/MSHA Approved

Respirator

Required when there is a

potential for generating dusts

or aerosols, or when working

outside of a well-ventilated

area. Use a particle filter as

recommended.[1]
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A strict operational protocol is essential to minimize the risk of exposure and contamination

when handling Capillarin or Capillarisin.

Engineering Controls:
Ventilation: All work with these compounds should be conducted in a well-ventilated area.[1]

A certified chemical fume hood is strongly recommended, particularly when weighing,

transferring, or performing any operation that could generate dust or aerosols.

Safety Stations: Ensure that eyewash stations and safety showers are readily accessible and

in close proximity to the workstation.[1]

Procedural Guidance:
Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

work area by covering surfaces with absorbent, disposable bench paper.

Weighing and Transfer: Conduct all weighing and transfer of solid material within a chemical

fume hood or a containment enclosure to prevent the generation and inhalation of dust.

Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid

splashing.

General Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in

the laboratory. Wash hands thoroughly after handling the compound, even if gloves were

worn.[6]

First Aid Measures
In the event of an exposure, immediate action is critical.
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, while holding the

eyelids open. Seek immediate medical attention.

[6]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area thoroughly with soap

and water for at least 15 minutes. If irritation

persists, seek medical attention.[1][6]

Inhalation

Move the individual to fresh air. If breathing is

difficult or has stopped, provide artificial

respiration. Seek immediate medical attention.

[6]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.[6]

Disposal Plan
Proper disposal of Capillarin, Capillarisin, and any contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Characterization: All waste containing Capillarin or Capillarisin should be treated as

hazardous chemical waste.

Segregation: Keep this waste stream separate from other laboratory waste.

Labeling: All waste containers must be clearly labeled with the chemical name ("Capillarin"

or "Capillarisin"), CAS number, and appropriate hazard warnings.

Containerization: Use sealed, leak-proof containers for all waste.

Disposal Procedure: Dispose of the waste through your institution's designated hazardous

waste management program, following all local, state, and federal regulations. Do not

dispose of down the drain or in the regular trash.
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Experimental Workflow for Safe Handling
The following diagram outlines the key steps and decision points for the safe handling of

Capillarin or Capillarisin in a laboratory setting.
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Caption: Workflow for Safe Handling of Capillarin/Capillarisin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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